Cas no 894946-60-2 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide
• CAS No: 894946-60-2
• MF: C₁₉H₁₇ClN₄O₄S₂
• MW: 464.945680379868
• CID: 5981547
• PubChem ID: 16832894
• Update Time: 2025-05-21

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(3-chloro-4-methoxyphenyl)acetamide
• Acetamide, 2-[[4-amino-5-(phenylsulfonyl)-2-pyrimidinyl]thio]-N-(3-chloro-4-methoxyphenyl)-
• 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(3-chloro-4-methoxyphenyl)acetamide
• 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(3-CHLORO-4-METHOXYPHENYL)ACETAMIDE
• F1609-1028
• 894946-60-2
• AKOS001910459

• Inchi： 1S/C19H17ClN4O4S2/c1-28-15-8-7-12(9-14(15)20)23-17(25)11-29-19-22-10-16(18(21)24-19)30(26,27)13-5-3-2-4-6-13/h2-10H,11H2,1H3,(H,23,25)(H2,21,22,24)
• InChI Key： RSQNRZGFRRQRDZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(Cl)=C1)(=O)CSC1=NC=C(S(C2=CC=CC=C2)(=O)=O)C(N)=N1

Computed Properties

• Exact Mass: 464.0379751g/mol
• Monoisotopic Mass: 464.0379751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.54±0.1 g/cm3(Predicted)
• Boiling Point: 752.0±60.0 °C(Predicted)
• pka: 11.51±0.70(Predicted)

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide

Comprehensive Overview of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide (CAS No. 894946-60-2)

The compound 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide, identified by its CAS No. 894946-60-2, is a sophisticated chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a pyrimidine core with benzenesulfonyl and acetamide functionalities, positions it as a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a pivotal role in modulating cellular signaling pathways.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by the need for targeted therapies in oncology and autoimmune diseases. The pyrimidine scaffold of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide is a key feature, as it mimics endogenous nucleotides, enabling selective interaction with enzymes like tyrosine kinases. This property aligns with current trends in precision medicine, where molecules are designed to minimize off-target effects and enhance efficacy.

The benzenesulfonyl moiety in this compound contributes to its pharmacokinetic profile, improving solubility and bioavailability—a critical factor in drug development. Additionally, the 3-chloro-4-methoxyphenyl group enhances binding affinity to specific biological targets, making it a subject of interest in structure-activity relationship (SAR) studies. Such investigations are frequently searched by researchers exploring drug design optimization and molecular docking techniques.

From a synthetic chemistry perspective, the preparation of CAS No. 894946-60-2 involves multi-step organic transformations, including sulfonylation and nucleophilic substitution reactions. These methods are widely discussed in academic forums and patent literature, reflecting the compound's relevance in medicinal chemistry. Its synthesis is often compared to other heterocyclic compounds, highlighting the growing emphasis on green chemistry and sustainable practices in industrial applications.

Beyond its biochemical significance, 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(3-chloro-4-methoxyphenyl)acetamide has also been explored in agricultural chemistry. Its structural motifs are analogous to those found in certain pesticide intermediates, sparking discussions about dual-use applications. However, current research primarily focuses on its therapeutic potential, particularly in addressing drug-resistant pathologies—a hot topic in global health discussions.

Analytical characterization of this compound employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are crucial for regulatory compliance and quality control in pharmaceutical manufacturing. The compound's spectral data is frequently referenced in open-access databases, catering to the needs of cheminformatics professionals.

In summary, CAS No. 894946-60-2 represents a compelling example of modern drug discovery innovation. Its multifaceted applications—from kinase inhibition to molecular probe development—underscore its versatility. As the scientific community continues to unravel its mechanisms, this compound is poised to remain a focal point in both academic and industrial research, addressing pressing challenges in personalized therapeutics and biomarker identification.